Cas no 4422-66-6 (Butanoic acid, 3-phosphono-)

• Product Name: Butanoic acid, 3-phosphono-
• CAS No: 4422-66-6
• MF: C₄H₉O₅P
• MW: 168.085022687912
• CID: 1516367
• PubChem ID: 12079763
• Update Time: 2025-04-21

Butanoic acid, 3-phosphono- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-phosphono-
• 3-phosphonobutanoic acid
• 4422-66-6
• DTXSID90477186
• SCHEMBL8646056

• Inchi： 1S/C4H9O5P/c1-3(2-4(5)6)10(7,8)9/h3H,2H2,1H3,(H,5,6)(H2,7,8,9)
• InChI Key： ZQKIEZGLXJMDRQ-UHFFFAOYSA-N
• SMILES： P(C(C)CC(=O)O)(=O)(O)O

Computed Properties

• Exact Mass: 168.01877
• Monoisotopic Mass: 168.01876038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83